Cas no 41159-13-1 (1,3-Dithiolane,2-methyl-2-(4-nitrophenyl)-)

41159-13-1 structure
Product name:1,3-Dithiolane,2-methyl-2-(4-nitrophenyl)-
1,3-Dithiolane,2-methyl-2-(4-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dithiolane,2-methyl-2-(4-nitrophenyl)-
- 2-methyl-2-(4-nitrophenyl)-1,3-dithiolane
- 1,3-DITHIOLANE, 2-METHYL-2-(p-NITROPHENYL)-
- BRN 5540417
- DTXSID00194094
- SCHEMBL12436884
- 41159-13-1
- 2-Methyl-2-(p-nitrophenyl)-1,3-dithiolane
-
- Inchi: InChI=1S/C10H11NO2S2/c1-10(14-6-7-15-10)8-2-4-9(5-3-8)11(12)13/h2-5H,6-7H2,1H3
- InChI Key: KBQHFQPJKLVEMY-UHFFFAOYSA-N
- SMILES: O=[N+](C1C=CC(C2(SCCS2)C)=CC=1)[O-]
Computed Properties
- Exact Mass: 241.02312
- Monoisotopic Mass: 241.02312
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 96.4
Experimental Properties
- Density: 1.325
- Boiling Point: 388.9°Cat760mmHg
- Flash Point: 189°C
- Refractive Index: 1.641
1,3-Dithiolane,2-methyl-2-(4-nitrophenyl)- Related Literature
-
Iqbal Ahmad,Mohammad Hassan Baig,Mohammad Shavez Khan,Mohd Shahnawaz Khan,Iftekhar Hassan,Nasser Abdulatif Al-Shabib RSC Adv., 2016,6, 27952-27962
-
Hajra Zafar,Xinru You,Asifullah Khan,Liang Ge J. Mater. Chem. B, 2019,7, 7639-7655
-
Jin Wang,XueQiong Su,PengXiang Zhao,DongWen Gao,RuiXiang Chen,Li Wang Anal. Methods, 2021,13, 5509-5515
-
Liying Yin,Lin Liu,Ning Zhang Chem. Commun., 2021,57, 10484-10499
-
Filipa Mandim,Lillian Barros,Ricardo C. Calhelha,Rui M. V. Abreu,José Pinela,Maria José Alves,Sandrina Heleno,P. F. Santos,Isabel C. F. R. Ferreira Food Funct., 2019,10, 78-89
41159-13-1 (1,3-Dithiolane,2-methyl-2-(4-nitrophenyl)-) Related Products
- 2137930-61-9(1-Pentanone, 1-[3-(aminomethyl)-3-hydroxy-1-pyrrolidinyl]-2-methyl-)
- 197704-79-3(2-[4-(propan-2-yl)phenyl]cyclohexan-1-ol)
- 775572-31-1(1-benzyl-4-{(tert-butoxy)carbonylamino}pyrrolidine-3-carboxylic acid, Mixture of diastereomers)
- 894015-05-5(4-fluoro-N-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)ethylbenzene-1-sulfonamide)
- 1955560-51-6(ethyl 8-fluoro-2-oxa-6-azaspiro[3.4]octane-8-carboxylate hemioxalate)
- 2228251-85-0(tert-butyl 4-(1-cyanocyclopropyl)-1H-imidazole-1-carboxylate)
- 1319180-61-4(3-(2-methylcyclopropyl)-4-(2-methylpropyl)-1H-pyrazol-5-amine)
- 2090901-22-5(2,4-dimethyl-6-(trifluoromethyl)aniline)
- 2167308-44-1(2-(iodomethyl)-1,4-dioxaspiro5.6dodecane)
- 1805607-11-7(3-(Difluoromethyl)-4-hydroxy-2-iodopyridine-6-carbonyl chloride)
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent

Shanghai Xinsi New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
CN Supplier
Reagent

Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk

Jincang Pharmaceutical (Shanghai) Co., LTD.
Gold Member
CN Supplier
Reagent
